Cas no 863556-45-0 (N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide
• CAS No: 863556-45-0
• MF: C₂₃H₃₁N₅O₂
• MW: 409.5245449543
• CID: 5805849
• PubChem ID: 16806757
• Update Time: 2025-07-13

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-N2-(4-methylbenzyl)oxalamide
• Ethanediamide, N1-[2-(4-ethyl-1-piperazinyl)-2-(3-pyridinyl)ethyl]-N2-[(4-methylphenyl)methyl]-
• N'-[2-(4-ethylpiperazin-1-yl)-2-pyridin-3-ylethyl]-N-[(4-methylphenyl)methyl]oxamide
• F0687-0073
• 863556-45-0
• N-[2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-N'-[(4-methylphenyl)methyl]ethanediamide
• AKOS024596842
• N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

• Inchi： 1S/C23H31N5O2/c1-3-27-11-13-28(14-12-27)21(20-5-4-10-24-16-20)17-26-23(30)22(29)25-15-19-8-6-18(2)7-9-19/h4-10,16,21H,3,11-15,17H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： BXQIRSIXQUKLFT-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(CC)CC1)C1=CC=CN=C1)(=O)C(NCC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 409.24777525g/mol
• Monoisotopic Mass: 409.24777525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.6Ų

Additional information on N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide

Comprehensive Overview of N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS No. 863556-45-0)

The compound N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide (CAS No. 863556-45-0) is a sophisticated organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a pyridine ring, an ethylpiperazine moiety, and a methylphenyl group, which contribute to its potential applications in pharmaceutical and biochemical research. Researchers are increasingly interested in this compound due to its modular design, which allows for versatility in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide has garnered attention for its potential role in modulating specific biochemical pathways. Its pyridine and piperazine components are frequently explored in the context of central nervous system (CNS) drug development, making it a candidate for further investigation in neurological and psychiatric research.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of piperazine derivatives in modern pharmacology?" This compound, with its 4-ethylpiperazin-1-yl group, aligns with this query, as piperazine derivatives are known for their ability to enhance drug solubility, bioavailability, and receptor binding affinity. Additionally, the presence of a pyridin-3-yl moiety suggests potential interactions with enzymes or receptors involved in signal transduction, a hot topic in cancer research and neurodegenerative disease studies.

From a synthetic chemistry perspective, the methylethanediamide linker in N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide offers opportunities for further derivatization. This feature is particularly relevant to researchers exploring structure-activity relationships (SAR), a frequently searched term in drug design. The compound’s modularity allows for the introduction of additional functional groups, enabling the fine-tuning of pharmacological properties.

Another trending topic in biochemical research is the exploration of heterocyclic compounds and their role in drug-likeness optimization. The pyridine and piperazine rings in this molecule contribute to its lipophilicity and hydrogen-bonding capacity, critical factors in drug absorption and distribution. These attributes make CAS No. 863556-45-0 a subject of interest for researchers investigating blood-brain barrier penetration and CNS-targeted therapeutics.

In conclusion, N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-methylphenyl)methylethanediamide represents a promising scaffold for medicinal chemistry applications. Its structural complexity and functional diversity align with current trends in precision medicine and targeted drug development. As the scientific community continues to explore innovative therapeutic strategies, compounds like this will likely play a pivotal role in addressing unmet medical needs.